5-bromocinnoline
Overview
Description
5-Bromocinnoline (5BC) is a heterocyclic aromatic compound that is widely used in organic synthesis and has a wide range of applications in the pharmaceutical and chemical industries. It is an important intermediate for the synthesis of many organic compounds, and its ability to form stable complexes with metal ions makes it an attractive target for a variety of applications.
Scientific Research Applications
5-Bromocinnoline has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, such as antimalarial and antitumor drugs, as well as in the synthesis of dyes and pigments. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in organic reactions. It has also been used as a fluorescent probe for the detection of metal ions, and as an analytical reagent for the detection of inorganic and organic compounds.
Mechanism of Action
The mechanism of action of 5-bromocinnoline is not well understood. However, it is believed that the compound acts as a nucleophile, reacting with electron-rich sites in the target molecule to form a covalent bond. This covalent bond then stabilizes the reaction, allowing the desired reaction to take place.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, some studies have suggested that it may have antimalarial, antitumor, and anti-inflammatory properties. It has also been shown to have an inhibitory effect on the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-bromocinnoline in laboratory experiments is its relative stability and low toxicity. It is also relatively inexpensive, making it a cost-effective reagent for a variety of reactions. However, there are some limitations to using this compound in laboratory experiments. It is not soluble in many organic solvents, and its reactivity can be unpredictable in some cases.
Future Directions
The future of 5-bromocinnoline is promising, as it has a wide range of potential applications in the pharmaceutical and chemical industries. Potential future directions include the development of new synthetic methods, the exploration of its biological activities, and the development of new uses for the compound. Additionally, further research into the biochemical and physiological effects of this compound may lead to the development of new therapeutic agents.
Synthesis Methods
5-Bromocinnoline can be synthesized by a variety of methods, including the reaction of 1-bromo-2-methylbenzene with potassium cyanide in the presence of a base, the reaction of 1-bromo-2-methylbenzene with sodium nitrite in the presence of a base, and the reaction of 1-bromo-2-methylbenzene with sulfuric acid in the presence of a base. The most common method of synthesis is the reaction of 1-bromo-2-methylbenzene with potassium cyanide in the presence of a base. This reaction produces a white crystalline solid, which is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromocinnoline can be achieved through a multi-step process involving the bromination of cinnoline.", "Starting Materials": [ "Cinnoline", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Cinnoline is dissolved in acetic acid and bromine is added dropwise to the solution with stirring. The reaction mixture is then heated to 80-90°C for several hours until the reaction is complete.", "Step 2: The resulting mixture is cooled and excess bromine is quenched with sodium hydroxide solution.", "Step 3: Hydrogen peroxide is added to the mixture to oxidize any remaining bromine to bromate.", "Step 4: The mixture is then extracted with ethanol to isolate the 5-bromocinnoline product." ] } | |
CAS RN |
1823964-40-4 |
Molecular Formula |
C8H5BrN2 |
Molecular Weight |
209 |
Purity |
95 |
Origin of Product |
United States |
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